Cas no 2091969-88-7 (3-Amino-4-chloro-5-fluoro-benzonitrile)

• Product Name: 3-Amino-4-chloro-5-fluoro-benzonitrile
• CAS No: 2091969-88-7
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• CID: 6036255
• PubChem ID: 131605363
• Update Time: 2025-05-19

3-Amino-4-chloro-5-fluoro-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-chloro-5-fluoro-benzonitrile
• Benzonitrile, 3-amino-4-chloro-5-fluoro-
• EN300-6799646
• 2091969-88-7
• 3-Amino-4-chloro-5-fluorobenzonitrile

• Inchi： 1S/C7H4ClFN2/c8-7-5(9)1-4(3-10)2-6(7)11/h1-2H,11H2
• InChI Key： YICXJRBXEXWLGJ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=C(Cl)C(N)=C1

Computed Properties

• Exact Mass: 170.0047040g/mol
• Monoisotopic Mass: 170.0047040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 294.1±35.0 °C(Predicted)
• pka: -0.17±0.10(Predicted)

Additional information on 3-Amino-4-chloro-5-fluoro-benzonitrile

Introduction to 3-Amino-4-chloro-5-fluoro-benzonitrile (CAS No. 2091969-88-7) and Its Emerging Applications in Chemical Biology

3-Amino-4-chloro-5-fluoro-benzonitrile (CAS No. 2091969-88-7) is a fluorinated aromatic nitrile derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile structural framework and potential biological activities. This compound, characterized by its amino, chloro, and fluoro substituents, exhibits unique electronic and steric properties that make it a valuable scaffold for designing novel therapeutic agents.

The presence of multiple heteroatoms in its molecular structure enhances its reactivity, enabling diverse chemical modifications that can be tailored for specific biological targets. In recent years, the demand for fluorinated compounds in drug discovery has surged, owing to their improved metabolic stability, lipophilicity, and binding affinity. The fluoro group, in particular, is well-documented for its ability to modulate the pharmacokinetic profile of small molecules, making it a critical feature in modern medicinal chemistry.

Recent studies have highlighted the role of 3-amino-4-chloro-5-fluoro-benzonitrile as a key intermediate in the synthesis of bioactive molecules. Its structural motif is frequently employed in the development of kinase inhibitors, anticancer agents, and antimicrobial compounds. For instance, fluorinated benzonitriles have been shown to exhibit potent activity against various kinases by selectively interacting with ATP-binding pockets. This selectivity is often enhanced by the precise positioning of fluorine atoms, which can optimize hydrogen bonding networks and hydrophobic interactions within the active site.

The chloro substituent in 3-amino-4-chloro-5-fluoro-benzonitrile further contributes to its functional diversity by serving as a handle for further derivatization via nucleophilic aromatic substitution or cross-coupling reactions. These transformations allow chemists to introduce additional functional groups or expand the molecular complexity of the scaffold, thereby tailoring the compound’s biological activity. Such flexibility is particularly valuable in hit-to-lead optimization campaigns, where rapid diversification of the chemical space is essential for identifying lead candidates.

In addition to its role as a building block for drug discovery, 3-amino-4-chloro-5-fluoro-benzonitrile has been explored in materials science applications. Fluorinated aromatic compounds are known for their exceptional thermal stability and electron-deficient nature, which makes them suitable for use in organic electronics and liquid crystal displays (LCDs). The incorporation of fluorine atoms can also enhance the photophysical properties of dyes and pigments, making this compound a candidate for advanced optoelectronic materials.

From a synthetic chemistry perspective, 3-amino-4-chloro-5-fluoro-benzonitrile exemplifies the importance of fluorinated intermediates in modern synthetic methodologies. The synthesis of this compound typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline these synthetic routes, reducing both cost and environmental impact.

The growing interest in fluorinated benzonitriles stems from their broad spectrum of biological activities. Preclinical studies have demonstrated that derivatives of this scaffold exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases. Furthermore, their ability to cross the blood-brain barrier has opened new avenues for treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

Another area where 3-amino-4-chloro-5-fluoro-benzonitrile shows promise is in antimicrobial research. The increasing prevalence of antibiotic-resistant pathogens has necessitated the development of novel antimicrobial agents with unique mechanisms of action. Fluorinated benzonitriles have been reported to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways, offering a potential solution to this global health challenge.

The role of computational chemistry in optimizing derivatives of 3-amino-4-chloro-5-fluoro-benzonitrile cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and identify optimal analogs with enhanced potency and selectivity. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and reduce reliance on empirical screening methods.

In conclusion,3-amino-4-chloro-5-fluoro-benzonitrile (CAS No. 2091969-88-7) represents a fascinating compound with far-reaching implications in chemical biology and pharmaceutical science. Its unique structural features make it an invaluable tool for designing next-generation therapeutics targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,fluorinated benzonitriles are poised to play an increasingly significant role in drug development pipelines worldwide.